![molecular formula C20H14N4O4S B2391904 N-(benzo[d]thiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 900010-25-5](/img/structure/B2391904.png)
N-(benzo[d]thiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(benzo[d]thiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H14N4O4S and its molecular weight is 406.42. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d]thiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d]thiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nonlinear Optical Properties
A series of compounds similar to the one , specifically N-(thiazol-2-yl)piperidine-2,6-dione derivatives, have been synthesized and studied for their nonlinear optical (NLO) properties . These compounds were found to have strong NLO properties, which are crucial in many areas of science and technology, including telecommunications, information processing, and materials science .
Anticonvulsant Evaluation
There’s also research indicating that similar compounds have been evaluated for their anticonvulsant properties . Anticonvulsants are medications that prevent or reduce the severity of seizures. This could potentially be a significant application in the field of medicine, particularly in the treatment of conditions like epilepsy .
EGFR Inhibitors
Another potential application of similar compounds is in the design of EGFR inhibitors . EGFR inhibitors are drugs used in cancer treatment. They work by inhibiting EGFR kinase activity, which competes with its cognate ligands . This could potentially constitute a new class of effective drugs in cancer therapy .
Synthesis of Sulfonamides
Compounds with a similar structure have been used in the synthesis of N-substituted and N,N-disubstituted benzothiazole (BT) sulfonamides . Sulfonamides are a group of compounds that have a wide range of applications, including the manufacture of dyes and detergents, and as drugs with antibacterial properties .
Mechanism of Action
Target of Action
Similar compounds, such as isoxazole derivatives of 6-fluoro-n-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine, have been found to regulate cell cycle and apoptosis by activating p53 via mitochondrial-dependent pathways .
Mode of Action
Similar compounds have been shown to induce g2/m cell cycle arrest and increase the levels of p53 in treated cells . This suggests that the compound might interact with its targets to alter cell cycle progression and promote apoptosis.
Biochemical Pathways
The compound likely affects the p53 pathway, given the increased levels of p53 observed in cells treated with similar compounds . The balance in levels of key mitochondrial proteins such as Bcl-2 and Bax is altered, which results in apoptosis by accelerating the expression of caspases .
Pharmacokinetics
Similar compounds have been evaluated for their anticonvulsant effects using various models of experimental epilepsy . This suggests that the compound might have good bioavailability and can cross the blood-brain barrier.
Result of Action
The compound likely induces G2/M cell cycle arrest and promotes apoptosis, as suggested by studies on similar compounds . This could result in the inhibition of cell proliferation and the death of cancer cells.
Action Environment
The synthesis of similar compounds has been achieved at ambient temperature , suggesting that the compound might be stable under normal environmental conditions.
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O4S/c25-18-9-8-14(12-23(18)11-13-4-3-5-15(10-13)24(27)28)19(26)22-20-21-16-6-1-2-7-17(16)29-20/h1-10,12H,11H2,(H,21,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVVAOTSTNYNSLZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=CN(C(=O)C=C3)CC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-2-yl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.